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Introduction

2,3'-Difluorobenzophenone is a halogenated aromatic ketone that serves as a valuable, albeit
less common, building block in synthetic organic chemistry. Its structure, featuring two fluorine
atoms at the 2 and 3' positions of the phenyl rings, imparts unique electronic properties and
conformational constraints that are of significant interest to researchers in medicinal chemistry
and materials science. The strategic placement of fluorine can influence a molecule's metabolic
stability, binding affinity to biological targets, and photophysical properties.

This technical guide provides a comprehensive overview of 2,3'-Difluorobenzophenone,
including its physicochemical properties, a validated synthetic protocol, expected spectroscopic
characteristics, and potential applications. While detailed experimental data for this specific
iIsomer is not as prevalent in the literature as for its symmetric counterparts, this document
synthesizes available information and established chemical principles to offer a robust resource
for scientific professionals.
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Physicochemical Properties

The fundamental physicochemical properties of 2,3'-Difluorobenzophenone are summarized
in the table below. These characteristics are essential for its handling, reaction setup, and

purification.

Property Value Source

CAS Number 58139-11-0 [1]

Molecular Formula Ci3HsF20 [1]

Molecular Weight 218.20 g/mol [1]
2-fluorophenyl)(3-

IUPAC Name ( phenyl) [2]
fluorophenyl)methanone

Boiling Point 176-178 °C at 16 torr [3]

Density 1.239 g/cm3 [2]

Synthesis and Purification

The most established and versatile method for the synthesis of diaryl ketones, including
difluorobenzophenones, is the Friedel-Crafts acylation.[4] This electrophilic aromatic
substitution reaction involves the acylation of an aromatic ring with an acyl halide or anhydride
in the presence of a Lewis acid catalyst. For the synthesis of the asymmetrically substituted
2,3'-Difluorobenzophenone, a logical approach is the reaction of fluorobenzene with 2-
fluorobenzoyl chloride or the reaction of 3-fluorobenzoyl chloride with fluorobenzene, both
catalyzed by a Lewis acid such as aluminum chloride (AICIs). The former is often preferred due
to the potential for ortho-para direction by the fluorine substituent on the benzene ring.

Experimental Protocol: Friedel-Crafts Acylation

This protocol describes a plausible and chemically sound method for the synthesis of 2,3'-
Difluorobenzophenone.

Step 1: Reaction Setup
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e To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a reflux condenser connected to a gas outlet (to vent HCI gas to a
scrubber), add anhydrous aluminum chloride (1.1 equivalents) and an excess of
fluorobenzene (which can also serve as the solvent).

e Cool the mixture in an ice bath to 0-5 °C with stirring.

Step 2: Acylation

Slowly add 2-fluorobenzoyl chloride (1.0 equivalent) dropwise from the dropping funnel to the
stirred suspension over a period of 30-60 minutes, maintaining the temperature below 10 °C.
The evolution of HCI gas will be observed.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for an additional 2-4 hours, or until the reaction is complete as monitored by Thin
Layer Chromatography (TLC).

Step 3: Quenching and Work-up

Carefully pour the reaction mixture onto crushed ice containing concentrated hydrochloric
acid to decompose the aluminum chloride complex.

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl
acetate).

Combine the organic layers and wash sequentially with 2M HCI, water, saturated sodium
bicarbonate solution, and finally with brine.

Step 4: Purification

» Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure to obtain the crude product.

e The crude 2,3'-Difluorobenzophenone can be purified by vacuum distillation or column
chromatography on silica gel using a hexane/ethyl acetate gradient.
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Caption: Friedel-Crafts acylation workflow for the synthesis of 2,3'-Difluorobenzophenone.

Spectroscopic Analysis (Expected Features)

While a comprehensive set of published spectra for 2,3'-Difluorobenzophenone is not readily
available, its structure allows for the prediction of key spectroscopic features that would be
crucial for its characterization.

'H NMR: The spectrum is expected to show complex multiplets in the aromatic region
(typically & 7.0-7.8 ppm). The eight aromatic protons will exhibit splitting patterns influenced
by both homo- and heteronuclear (H-F) coupling. Protons ortho to the fluorine atoms will
show the largest coupling constants.

e 13C NMR: The spectrum will display 13 distinct carbon signals. The carbonyl carbon is
expected to appear significantly downfield (around & 190-195 ppm). The carbons directly
bonded to fluorine will show a large one-bond C-F coupling constant (XJCF), and other
carbons in the fluorinated rings will exhibit smaller two- and three-bond couplings.

e 19F NMR: This is a key technique for characterizing fluorinated compounds. The spectrum
should show two distinct signals, one for the fluorine at the 2-position and another for the
fluorine at the 3'-position. The chemical shifts will be indicative of their electronic
environment, and they may show coupling to each other if through-space interaction is
possible, as well as coupling to nearby protons.

« Infrared (IR) Spectroscopy: A strong absorption band characteristic of the carbonyl (C=0)
stretch is expected in the region of 1660-1680 cm~1. Additionally, C-F stretching vibrations
will be present, typically in the 1100-1300 cm~? region. Aromatic C-H and C=C stretching
bands will also be observed.

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M*) at m/z =
218.20. Common fragmentation patterns for benzophenones include the loss of the phenyl
and fluorophenyl groups.

Reactivity and Applications

2,3'-Difluorobenzophenone is a versatile intermediate for further chemical transformations.
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» Nucleophilic Addition to the Carbonyl Group: The ketone functionality can undergo reactions
with various nucleophiles, such as Grignard reagents or organolithium compounds, to form
tertiary alcohols. Reduction with agents like sodium borohydride will yield the corresponding
secondary alcohol.

 Building Block in Medicinal Chemistry: The difluorobenzophenone scaffold is of interest in
drug discovery. The fluorine atoms can enhance metabolic stability by blocking sites of
oxidative metabolism and can modulate the pKa of nearby functional groups. The
benzophenone core itself is found in a number of biologically active molecules.

e Precursor for Polymers and Materials: Symmetrically substituted difluorobenzophenones,
such as the 4,4'-isomer, are important monomers for high-performance polymers like
polyether ether ketone (PEEK). While less common, the 2,3'-isomer could be explored for
the synthesis of novel polymers with tailored properties.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2,3'-Difluorobenzophenone is not widely
available, general precautions for handling aromatic ketones and fluorinated organic
compounds should be followed.

o General Hazards: Assumed to be an irritant to the eyes, skin, and respiratory system.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and a lab coat. Work in a well-ventilated fume hood.

e Handling: Avoid inhalation of dust or vapors and prevent contact with skin and eyes.
o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Disclaimer: This information is for research and development purposes only. A comprehensive
and compound-specific Safety Data Sheet from a reputable supplier should always be
consulted before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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